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Compound of Interest

Compound Name: Pyruvate Carboxylase-IN-1

Cat. No.: B15572706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyruvate Carboxylase (PC) is a mitochondrial enzyme crucial for various metabolic pathways,

including gluconeogenesis, lipogenesis, and the replenishment of tricarboxylic acid (TCA) cycle

intermediates.[1][2] Its role in cellular metabolism makes it a significant target in various

diseases, including cancer and metabolic disorders. Pyruvate Carboxylase-IN-1 (PC-IN-1) is

a potent inhibitor of PC, demonstrating antiproliferative activity and making it a valuable tool for

studying the physiological and pathological roles of PC.[1] This document provides detailed

protocols for the preparation of PC-IN-1 stock solutions for use in in vitro and in vivo research

settings.

Quantitative Data Summary
For ease of reference, the key quantitative data for Pyruvate Carboxylase-IN-1 are

summarized in the table below.
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Property Value Reference

Molecular Weight 242.27 g/mol [1][3]

Formula C₁₅H₁₄O₃ [1][3]

CAS Number 70205-50-4 [1]

Appearance Crystalline solid

Purity ≥98%

IC₅₀ (Cell Lysate) 0.204 µM [1]

IC₅₀ (Cell-based) 0.104 µM [1]

Solubility (in DMSO) Soluble [4]

Storage (Powder) -20°C for up to 3 years [3]

Storage (in Solvent) -80°C for up to 1 year [3]

Experimental Protocols
Materials

Pyruvate Carboxylase-IN-1 (PC-IN-1) powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Vortex mixer

Calibrated pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO for In Vitro Use
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This protocol outlines the preparation of a concentrated stock solution of PC-IN-1 for use in

cell-based assays.

Calculation: Determine the mass of PC-IN-1 required to prepare the desired volume of a 10

mM stock solution.

Mass (mg) = 10 mmol/L * 242.27 g/mol * Volume (L) * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution, you will need: 10 *

242.27 * 0.001 * 1000 = 2.4227 mg of PC-IN-1.

Weighing: Carefully weigh the calculated amount of PC-IN-1 powder in a sterile

microcentrifuge tube. To ensure accuracy, it is advisable to weigh a slightly larger amount

(e.g., 5 mg) and adjust the volume of DMSO accordingly.

Solubilization:

Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the PC-

IN-1 powder.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

in a water bath (not exceeding 37°C) or brief sonication can be used to aid dissolution if

precipitation is observed.[1]

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Thawing: Thaw a single aliquot of the 10 mM PC-IN-1 stock solution at room temperature.
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Dilution: Perform serial dilutions of the stock solution in complete cell culture medium to

achieve the desired final concentrations for your experiment.

Important: To avoid precipitation, it is recommended to first dilute the concentrated DMSO

stock solution in a small volume of cell culture medium before adding it to the final culture

volume.[5]

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to minimize solvent-induced cytotoxicity.[6]

Vehicle Control: Always include a vehicle control in your experiments, which consists of cell

culture medium containing the same final concentration of DMSO as the highest

concentration of PC-IN-1 used.

Safety Precautions
Always handle PC-IN-1 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

Consult the Safety Data Sheet (SDS) for PC-IN-1 for complete safety information.[7]
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Preparation of PC-IN-1 Stock Solution
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Caption: Experimental workflow for preparing Pyruvate Carboxylase-IN-1 stock solution.
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Simplified Pyruvate Carboxylase Pathway
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Caption: Simplified signaling pathway involving Pyruvate Carboxylase and its inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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